![molecular formula C12H14ClNO3 B5266441 ethyl 2-chloro-5-(propionylamino)benzoate](/img/structure/B5266441.png)
ethyl 2-chloro-5-(propionylamino)benzoate
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Overview
Description
Ethyl 2-chloro-5-(propionylamino)benzoate, also known as ethyl 2-chloro-5-formamido benzoate, is a chemical compound that has gained significant attention in the field of scientific research due to its diverse applications. This compound is widely used in the synthesis of various pharmaceuticals, agrochemicals, and materials. This compound is a white crystalline powder that has a molecular weight of 303.74 g/mol.
Mechanism of Action
The mechanism of action of ethyl 2-chloro-5-(propionylamino)benzoate 2-chloro-5-(propionylamino)benzoate is not well understood. However, it is believed that this compound acts as an inhibitor of certain enzymes. It has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that plays a critical role in the transmission of nerve impulses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory properties and has been used in the treatment of various inflammatory diseases. This compound has also been shown to have antifungal and antibacterial properties.
Advantages and Limitations for Lab Experiments
One of the major advantages of using ethyl 2-chloro-5-(propionylamino)benzoate 2-chloro-5-(propionylamino)benzoate in lab experiments is its versatility. This compound can be used in the synthesis of various pharmaceuticals, agrochemicals, and materials. However, one of the limitations of using this compound is its toxicity. This compound is toxic and can cause harm if not handled properly.
Future Directions
There are numerous areas of future research for ethyl 2-chloro-5-(propionylamino)benzoate 2-chloro-5-(propionylamino)benzoate. One of the most promising areas is the development of new pharmaceuticals and agrochemicals using this compound as a building block. Another area of future research is the study of the mechanism of action of this compound and its potential use in the treatment of various diseases. Additionally, the development of new materials using this compound 2-chloro-5-(propionylamino)benzoate is an area of future research that holds promise.
Synthesis Methods
The synthesis of ethyl 2-chloro-5-(propionylamino)benzoate 2-chloro-5-(propionylamino)benzoate can be achieved through various methods. One of the most commonly used methods is the reaction of this compound 2-chloro-5-nitrobenzoate with propionyl chloride and ammonium carbonate. The reaction takes place in the presence of a suitable solvent and a catalyst. The resulting product is then purified through recrystallization or column chromatography.
Scientific Research Applications
Ethyl 2-chloro-5-(propionylamino)benzoate has numerous applications in scientific research. It is widely used as a building block in the synthesis of various pharmaceuticals and agrochemicals. This compound has also been used in the development of new materials, such as polymers and liquid crystals.
Properties
IUPAC Name |
ethyl 2-chloro-5-(propanoylamino)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO3/c1-3-11(15)14-8-5-6-10(13)9(7-8)12(16)17-4-2/h5-7H,3-4H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXZCALGBYLSAHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC(=C(C=C1)Cl)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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